Cas no 139392-76-0 (2(3H)-Benzoxazolone, 6-nitroso-)

2(3H)-Benzoxazolone, 6-nitroso- structure
139392-76-0 structure
Product Name:2(3H)-Benzoxazolone, 6-nitroso-
CAS No:139392-76-0
MF:C7H4N2O3
MW:164.11826133728
CID:1268626
Update Time:2024-08-03

2(3H)-Benzoxazolone, 6-nitroso- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone, 6-nitroso-
    • Inchi: 1S/C7H4N2O3/c10-7-8-5-2-1-4(9-11)3-6(5)12-7/h1-3H,(H,8,10)
    • InChI Key: DZPGBZNVGZFFTA-UHFFFAOYSA-N
    • SMILES: O1C2=CC(N=O)=CC=C2NC1=O

Computed Properties

  • Exact Mass: 164.02222
  • Monoisotopic Mass: 164.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 67.8A^2

Experimental Properties

  • Density: 1.66±0.1 g/cm3(Predicted)
  • PSA: 67.76
  • pka: 8.39±0.70(Predicted)
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